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sulfate

Cat. No.: B3023379 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals encountering issues

with N,N-diethyl-p-phenylenediamine (DPD) testing in chloraminated water systems.

Troubleshooting Guide
This guide addresses common issues encountered during DPD chlorine testing in water

systems treated with chloramines.
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Issue/Question Possible Causes
Recommended Actions &

Solutions

Why am I getting a free

chlorine reading in a system I

know only contains

chloramines?

This is likely a false positive,

often referred to as a "phantom

reading."[1][2][3] It is caused

by the slow reaction of

monochloramine with the DPD

free chlorine reagent.[1][2][4]

The intensity of this

interference can be influenced

by sample temperature and

the concentration of

monochloramine.[1]

1. Time-sensitive reading:

Measure the free chlorine

immediately after adding the

DPD reagent. The reaction

with free chlorine is almost

instantaneous, while the

interference from chloramines

develops more slowly.[1][2][5]

Readings should be taken

within one minute.[2] 2.

Observe for color drift: If the

pink color intensifies over time

(from a faint pink to a darker

magenta), it is a strong

indication of chloramine

interference.[1][2][6] 3.

Perform a total chlorine test: A

significantly higher total

chlorine reading compared to

the initial free chlorine reading

suggests the presence of

chloramines.[1][2] 4. Use an

alternative method: For

systems with known

chloramine presence, consider

using a test method less

susceptible to this interference,

such as the indophenol

method.[7][8][9]

My DPD results for free

chlorine seem unexpectedly

high and inconsistent.

Besides chloramines, other

oxidizing agents can interfere

with the DPD test, leading to

false positive results.[1][10][11]

These include: - Oxidized

1. Test for manganese: If

manganese is suspected, a

specific protocol can be

followed to compensate for its

interference (see Experimental
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manganese[4][7][10][12] -

Bromine, iodine, ozone, and

chlorine dioxide[1][2][10][11] -

Peroxides[10][11] -

Chromium[12]

Protocols section).[7][12] 2.

Sample history: Consider the

source and treatment

processes of the water to

identify potential interfering

substances. 3. Use a reagent

blank: Zero the

spectrophotometer or

colorimeter with deionized

water and the DPD reagent to

account for any background

color.[10]

The color of my DPD test

flashes and then disappears,

or the result is unexpectedly

low.

High levels of chlorine (above

15 ppm) can bleach the DPD

indicator, causing the color to

fade or disappear entirely,

leading to a falsely low or zero

reading.[5]

1. Dilute the sample: If high

chlorine levels are suspected,

dilute the sample with chlorine-

free deionized water and re-

test. Remember to multiply the

result by the dilution factor.[5]

[13] 2. Observe initial reaction:

When adding the DPD reagent

to a sample with very high

chlorine, you might observe a

brief flash of pink that quickly

disappears.[14]

My total chlorine reading is

positive, but my free chlorine

reading is zero. What does this

mean?

This is the expected result in a

properly managed

chloraminated system where

all the free chlorine has

reacted with ammonia to form

chloramines.[15][16][17]

The absence of free chlorine

and the presence of total

chlorine indicate that the

disinfectant is in the form of

combined chlorine

(chloramines). To determine

the combined chlorine

concentration, subtract the free

chlorine reading (zero in this

case) from the total chlorine

reading.[15][16][18]
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Quantitative Data Summary
The following table summarizes the potential quantitative impact of monochloramine

interference on free chlorine DPD tests.

Interfering Substance
Typical False Positive
Reading (mg/L)

Time Dependency

Monochloramine 0.1 to >1.0[1][2][3]

Color development can be

immediate but will continue to

increase over several minutes.

[1][2][6]

Experimental Protocols
Protocol 1: Differentiation of Free and Combined
Chlorine using DPD
This protocol details the standard DPD method for measuring free and total chlorine, allowing

for the calculation of combined chlorine.

Materials:

DPD Free Chlorine reagent (e.g., powder pillows, tablets, or solution)

DPD Total Chlorine reagent (contains potassium iodide)[1][2][19]

Spectrophotometer or colorimeter calibrated for DPD chlorine determination

Sample cells/cuvettes

Deionized water

Water sample

Procedure for Free Chlorine:
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Rinse a sample cell with the water sample and then fill it to the required volume (e.g., 10

mL). This will be your blank.

Place the blank in the instrument and zero the device.

Take a second sample cell and fill it with the same volume of the water sample.

Add the DPD Free Chlorine reagent to the second cell.

Cap the cell and invert gently to mix.

Immediately place the prepared sample into the instrument and read the concentration. This

reading should be taken within one minute of adding the reagent to avoid interference from

chloramines.[2] The result is the free chlorine concentration.

Procedure for Total Chlorine:

Use the same water sample.

Add the DPD Total Chlorine reagent to a fresh sample in a clean cell. This reagent contains

potassium iodide, which allows chloramines to react with the DPD.[1][2][19]

Cap the cell and invert to mix.

Allow a 3-minute reaction time for the color to fully develop.[10]

Place the cell in the instrument (previously zeroed with the untreated water sample) and read

the concentration. The result is the total chlorine concentration.

Calculation of Combined Chlorine:

Combined Chlorine (mg/L) = Total Chlorine (mg/L) - Free Chlorine (mg/L)[2][15][16][18]

Protocol 2: Compensating for Manganese Interference
This procedure allows for the determination of free chlorine in the presence of oxidized

manganese.[7][12]

Materials:
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Potassium iodide solution (30 g/L)

Sodium arsenite solution (5 g/L)

DPD Free Chlorine reagent

Standard equipment for DPD testing

Procedure:

Initial Measurement: Perform a standard DPD free chlorine test on the water sample as

described in Protocol 1. This result (Result A) represents the sum of free chlorine and

interfering substances like manganese.

Interference Measurement: a. Take a fresh 25 mL aliquot of the water sample. b. Adjust the

sample pH to between 6 and 7.[13] c. Add 3 drops of potassium iodide solution. Mix and wait

for one minute.[12] d. Add 3 drops of sodium arsenite solution and mix. This will remove the

chlorine, leaving only the oxidized manganese to react.[7][12] e. Perform a DPD free chlorine

test on this pre-treated sample. This result (Result B) represents the concentration due to

manganese interference.

Calculation of True Free Chlorine:

True Free Chlorine (mg/L) = Result A - Result B[7]

Visualizations
Signaling Pathways and Workflows
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Chemical Pathway of DPD Interference

Correct Reaction: Free Chlorine Interference Pathway: Chloramine Interference Pathway: Oxidized Manganese

Free Chlorine (HOCl, OCl-)

Immediate Pink Color

 reacts with

DPD Reagent

 

Monochloramine (NH2Cl)

Slowly Developing
'Phantom' Pink Color

 slowly reacts with

DPD Free Chlorine Reagent

 

Oxidized Manganese (Mn⁴⁺)

Immediate Pink Color
(False Positive)

 reacts with

DPD Reagent

 

Click to download full resolution via product page

Caption: DPD reaction pathways with free chlorine and common interferents.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b3023379?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting False Positive DPD Results

Start: Unexpected Positive
Free Chlorine Reading

Was the reading taken
immediately (< 1 min)?

Does the color intensity
increase over time?

Yes

Result likely due to
Chloramine Interference

No

Yes

Suspect other
oxidizing agents

No

Consider alternative test methods
(e.g., Indophenol)

Is manganese suspected
in the water source?

Perform Manganese
Compensation Protocol

YesNo

Reading may be a true
(but low) free chlorine value

Click to download full resolution via product page

Caption: Workflow for troubleshooting unexpected DPD free chlorine results.
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Frequently Asked Questions (FAQs)
Q1: What is the "phantom reading" in DPD testing?

A1: A "phantom reading" is a false positive for free chlorine that can occur in chloraminated

water systems.[1][3] It happens because monochloramine, a component of combined chlorine,

slowly reacts with the DPD free chlorine reagent, producing a pink color that can be mistaken

for free chlorine.[1][2] This color often starts faint and intensifies over time.[1][2][6]

Q2: How can I distinguish between a true free chlorine reading and a false positive from

chloramines?

A2: The key difference is the reaction speed. Free chlorine reacts almost instantly with DPD

reagent.[1][2] Chloramine interference, however, is time-dependent and will cause the color to

"drift" or become darker after the initial reading.[1][6] Taking a reading immediately (within one

minute) and then observing the sample for a few more minutes for any color change is a simple

way to identify this interference.[2][6]

Q3: Are there any other substances besides chloramines that can cause false positive DPD

results?

A3: Yes, other oxidizing agents can also react with DPD and cause a positive interference. The

most common interferents include oxidized manganese, bromine, iodine, ozone, and chlorine

dioxide.[1][2][4][10][11]

Q4: My system uses chloramines, so should my free chlorine reading always be zero?

A4: In a perfectly balanced chloramination process, the free chlorine reading should be very

low or zero, as nearly all the chlorine will have reacted with ammonia to form chloramines.[15]

[20] A persistent true free chlorine reading could indicate that the breakpoint chlorination point

has been surpassed. However, any reading should first be scrutinized for the possibility of

being a false positive due to the interferences discussed.

Q5: Is there a more reliable method for measuring free chlorine in a chloraminated system?

A5: Yes, for water systems where chloramines are present and cause significant interference,

the Indophenol method is a recommended alternative.[7][8][9] This method is more specific to
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free chlorine and is not susceptible to interference from chloramines or manganese.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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